6-Allyloxy-4,4,5,8-tetramethyl-chroman-2-one

• IUPAC Name: 4,4,5,8-tetramethyl-6-prop-2-enoxy-3H-chromen-2-one
• InChI: InChI=1S/C16H20O3/c1-6-7-18-12-8-10(2)15-14(11(12)3)16(4,5)9-13(17)19-15/h6,8H,1,7,9H2,2-5H3
• InChI Key: IMGUUYZDXMXVSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1OC(=O)CC2(C)C)C)OCC=C
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol

Description

6-Allyloxy-4,4,5,8-tetramethyl-chroman-2-one is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The lactone A (7.08 g, 32.17 mmol) and allyl bromide (7.79 g, 64.35 mmol) were dissolved in 50 mL of acetone. K2CO3 (8.88 g, 64.35 mmol) and Nal (0.2 g) were added into the solution. The mixture was stirred at 60° C. for 80 h and then evaporated. The residue was partitioned between water and methylene chloride. The organic layer was separated. The aqueous layer was further extracted with methylene chloride (4×50 mL), and the combined CH2Cl2 layers were washed with water (3×50 mL) and dried over MgSO4. Solvent evaporation gave 8.26 g (99%) of a white solid (B). 1H NMR 500 MHz (CDCl3) δ6.63 (s, 1H), 6.13-6.01 (m,1H), 5.46-5.26 (m, 2H), 4.50 (d, J=5.1 Hz, 2H), 2.56 (s, 2H), 2.35 (s, 3H), 2.27 (s, 3H), 1.46 (s, 6H).